Cas no 2411305-25-2 (N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide)

• Product Name: N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide
• CAS No: 2411305-25-2
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 5416539
• PubChem ID: 146091200
• Update Time: 2025-06-08

N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576785
• 2411305-25-2
• N-[(2-Methylphenyl)methyl]-N-(pyridin-3-ylmethyl)but-2-ynamide
• Z1873379340
• N-[(2-methylphenyl)methyl]-N-[(pyridin-3-yl)methyl]but-2-ynamide
• N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide

• Inchi： 1S/C18H18N2O/c1-3-7-18(21)20(13-16-9-6-11-19-12-16)14-17-10-5-4-8-15(17)2/h4-6,8-12H,13-14H2,1-2H3
• InChI Key： MTIGNBIFUWFJEA-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1C)CC1=CC=CN=C1)(=O)C#CC

Computed Properties

• Exact Mass: 278.141913202g/mol
• Monoisotopic Mass: 278.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.6±55.0 °C(Predicted)
• pka: 4.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide

N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide (CAS No. 2411305-25-2): An Overview of a Promising Compound in Medicinal Chemistry

N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide (CAS No. 2411305-25-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as MPMBPB for brevity, is a member of the amide class and is characterized by its distinct functional groups, including a 2-methylphenyl moiety, a pyridinyl group, and a butynyl chain. The combination of these functionalities imparts specific chemical and biological properties that make it an intriguing candidate for further research and development.

The structural complexity of N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided detailed insights into the molecular conformation and electronic properties of the compound. The presence of the butynyl group, which is known for its ability to participate in click chemistry reactions, makes MPMBPB particularly versatile in synthetic chemistry applications. This versatility has been leveraged in the synthesis of complex molecules and the development of novel drug delivery systems.

In recent years, there has been a growing interest in the biological activity of N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, MPMBPB has demonstrated selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide may have therapeutic potential in the treatment of inflammatory diseases and cancer.

The mechanism of action of N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism involves the modulation of signaling pathways that are dysregulated in inflammatory and cancerous conditions. For example, MPMBPB has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and cell survival. Additionally, it may interfere with the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation and differentiation.

The pharmacokinetic properties of N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate bioavailability. It is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces. These pharmacokinetic characteristics suggest that MPMBPB could be developed into an orally available drug with good therapeutic index.

To further evaluate the safety and efficacy of N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide, several preclinical toxicity studies have been conducted. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, thorough safety assessments will be necessary before advancing to clinical trials.

In addition to its potential therapeutic applications, N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide has also been explored for its use as a research tool in chemical biology. The unique structural features of this compound make it an excellent candidate for probing specific biological processes and pathways. For instance, it can be used to study the role of specific enzymes or signaling molecules in disease models or to identify novel targets for drug discovery.

The development of new synthetic methods for the preparation of N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide has also been an area of active research. Recent advancements in catalytic methods have led to more efficient and scalable synthetic routes for this compound. These improvements have not only reduced production costs but also enhanced the purity and yield of the final product. This progress is crucial for ensuring that sufficient quantities of high-quality material are available for both research and potential commercialization.

In conclusion, N-[(2-Methylphenyl)methyl]-N-(3-pyridinylmethyl)-2-butynamide (CAS No. 2411305-25-2) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features, coupled with its promising biological activity and favorable pharmacokinetic properties, make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanism of action and optimize its properties for clinical use. As these studies continue to advance, it is likely that we will gain deeper insights into the therapeutic potential of this intriguing compound.